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Compound of Interest

Compound Name: Chromium;gold

CAS No.: 53240-52-1

Cat. No.: B14653710

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chromium-Gold (Cr-Au) alloys are of significant interest in various scientific and industrial

applications due to their unique combination of properties, including high corrosion resistance,

excellent electrical conductivity, and biocompatibility. This application note provides a detailed

protocol for the fabrication of Cr-Au alloy thin films via a sequential electrodeposition process

followed by thermal diffusion. This method involves the deposition of a chromium adhesion

layer onto a substrate, followed by the electroplating of a gold layer. A subsequent heat

treatment step promotes the interdiffusion of the two layers to form a stable Cr-Au alloy.

Data Presentation
The following tables summarize the key quantitative data for the electrodeposition of chromium

and gold, as well as the parameters for the subsequent thermal diffusion process to form the

chromium-gold alloy.

Table 1: Chromium Electrodeposition Parameters
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Parameter Value Notes

Electrolyte Composition

Chromium Trioxide (CrO₃) 150 - 250 g/L
The primary source of

chromium ions.

Sulfuric Acid (H₂SO₄) 1.5 - 2.5 g/L
Acts as a catalyst and controls

the bath conductivity.

Operating Conditions

Current Density 15 - 30 A/dm²
Influences the deposition rate

and morphology.

Temperature 45 - 55 °C
Affects the cathode efficiency

and deposit properties.

pH < 1.0
Highly acidic bath is typical for

chromium plating.[1]

Deposition Time 5 - 15 minutes
Determines the thickness of

the chromium layer.

Anode Material Lead-Tin (Pb-Sn) Alloy
Inert anode commonly used in

chromium plating.

Table 2: Gold Electrodeposition Parameters
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Parameter Value Notes

Electrolyte Composition

Potassium Gold Cyanide

(KAu(CN)₂)
2 - 15 g/L

Provides the gold ions for

deposition.[2]

Citric Acid / Phosphate Buffer As required To maintain the desired pH.

Alloying agents (optional) e.g., Co, Ni salts
Can be added to modify the

properties of the gold layer.[2]

Operating Conditions

Current Density 1 - 5 A/dm²
Affects the grain size and

brightness of the deposit.

Temperature 50 - 70 °C
Influences plating speed and

deposit characteristics.

pH 3.5 - 5.0
A mildly acidic bath is often

used for bright gold plating.[2]

Deposition Time 10 - 30 minutes
Determines the thickness of

the gold layer.

Anode Material
Platinized Titanium or

Stainless Steel

Inert anodes are used to

prevent contamination of the

bath.

Table 3: Thermal Diffusion (Annealing) Parameters for Cr-Au Alloy Formation
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Parameter Value Notes

Annealing Temperature 300 - 400 °C

Promotes the diffusion of

chromium into the gold layer.

[3][4]

Annealing Time 30 - 120 minutes
Longer times lead to more

extensive alloy formation.[3]

Atmosphere
Inert (e.g., Argon, Nitrogen) or

Vacuum

Prevents oxidation of the

chromium and gold surfaces.

Experimental Protocols
This section details the step-by-step methodology for the preparation of Cr-Au alloy thin films.

Substrate Preparation
Proper substrate preparation is critical to ensure good adhesion and uniformity of the

electrodeposited layers.

Cleaning: Thoroughly clean the substrate (e.g., copper, stainless steel, or silicon wafer) with

a sequence of organic solvents (e.g., acetone, isopropanol) in an ultrasonic bath to remove

any organic contaminants.

Rinsing: Rinse the substrate with deionized (DI) water.

Acid Activation: Immerse the substrate in a dilute acid solution (e.g., 5-10% sulfuric acid or

hydrochloric acid) for 1-2 minutes to remove any native oxide layers.

Final Rinsing: Rinse the substrate thoroughly with DI water and dry it with a stream of

nitrogen gas.

Electrodeposition of Chromium Adhesion Layer
Bath Preparation: Prepare the chromium electroplating bath according to the composition

specified in Table 1.

Electrochemical Setup:
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Place the prepared substrate as the cathode and a lead-tin alloy sheet as the anode in the

plating cell.

Heat the electrolyte to the desired temperature (45-55 °C).

Electrodeposition: Apply the specified current density (15-30 A/dm²) for the required duration

(5-15 minutes) to achieve the desired chromium layer thickness.

Post-Deposition Rinsing: After deposition, immediately rinse the chromium-coated substrate

with DI water to remove any residual electrolyte.

Depassivation of Chromium Layer
The chromium surface naturally forms a passive oxide layer that can hinder the adhesion of the

subsequent gold layer. This layer must be removed.

Acid Dip: Briefly immerse the chromium-coated substrate in a dilute acid bath (e.g., 5%

sulfuric acid) for 30-60 seconds.[2]

Rinsing: Immediately rinse with DI water. It is crucial to proceed to the gold plating step

without allowing the chromium surface to dry and re-passivate.[2]

Electrodeposition of Gold Layer
Bath Preparation: Prepare the gold electroplating bath as detailed in Table 2.

Electrochemical Setup:

Use the depassivated chromium-coated substrate as the cathode and a platinized titanium

or stainless steel mesh as the anode.

Heat the gold plating solution to the operating temperature (50-70 °C).

Electrodeposition: Apply the specified current density (1-5 A/dm²) for the calculated time to

obtain the desired gold thickness.

Final Rinsing and Drying: After gold plating, rinse the substrate with DI water and dry it with

nitrogen gas.
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Thermal Diffusion for Alloy Formation
Annealing Setup: Place the Cr/Au coated substrate in a tube furnace with a controlled

atmosphere (inert gas or vacuum).

Heat Treatment:

Ramp up the temperature to the desired annealing temperature (300-400 °C).

Hold the temperature for the specified duration (30-120 minutes) to allow for the

interdiffusion of chromium and gold atoms, leading to the formation of the Cr-Au alloy.[3][5]

Cooling: Allow the substrate to cool down to room temperature under the inert atmosphere to

prevent oxidation.

Visualizations
The following diagrams illustrate the experimental workflow and the key relationships in the

electrodeposition process.
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Caption: Experimental workflow for the fabrication of chromium-gold alloys.
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Caption: Influence of key process parameters on the final alloy properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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